3-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline
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Overview
Description
3-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C23H16FN3O and its molecular weight is 369.399. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Quinoline derivatives, including those similar to 3-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[4,3-c]quinoline, are synthesized through various chemical reactions due to their potential as efficient fluorophores, antioxidants, and radioprotectors. For instance, Aleksanyan and Hambardzumyan (2013) explored reactions to obtain new quinoline derivatives, indicating a broader interest in their synthesis for applications in biochemistry and medicine (Aleksanyan & Hambardzumyan, 2013).
Photophysical Properties for Fluorophore Applications
Padalkar and Sekar (2014) discussed the excited-state intramolecular proton transfer (ESIPT) inspired azole-quinoline-based fluorophores, highlighting their significant photophysical behaviors. These compounds, characterized by large Stokes shifts and dual emissions, are promising for applications requiring sensitive and selective fluorophores (Padalkar & Sekar, 2014).
Biological Activities and Applications
The discovery of novel 3-quinoline carboxamides as potent, selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase by Degorce et al. (2016) showcases the therapeutic potential of quinoline derivatives in disease models, emphasizing their relevance in medical research (Degorce et al., 2016).
Material Science and Sensor Applications
Quinoline derivatives have been utilized in the development of molecular sensors and light-emitting devices. Rurack et al. (2002) illustrated how the 1,3-diphenyl-1H-pyrazolo[3,4-b]-quinoline chromophore can be integrated into systems for metal ion recognition, demonstrating its utility in creating highly sensitive and selective fluorescent sensors (Rurack et al., 2002).
Safety and Hazards
The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions. For instance, 4-methoxyphenyltrifluoroborate may cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Future Directions
Properties
IUPAC Name |
3-(4-fluorophenyl)-1-(4-methoxyphenyl)pyrazolo[4,3-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16FN3O/c1-28-18-12-10-17(11-13-18)27-23-19-4-2-3-5-21(19)25-14-20(23)22(26-27)15-6-8-16(24)9-7-15/h2-14H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTMGJPHTDXQHFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C3=C(C=NC4=CC=CC=C43)C(=N2)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.